Cas no 2168147-44-0 (2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane)

• Product Name: 2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane
• CAS No: 2168147-44-0
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 6186094
• PubChem ID: 154577075
• Update Time: 2025-06-07

2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane Chemical and Physical Properties

Names and Identifiers

• EN300-26679332
• 2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane
• 2168147-44-0
• 2-{[1-(bromomethyl)cyclopentyl]methyl}oxirane

• Inchi： 1S/C9H15BrO/c10-7-9(3-1-2-4-9)5-8-6-11-8/h8H,1-7H2
• InChI Key： RSAJAKVXXIOIKY-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC1)CC1CO1

Computed Properties

• Exact Mass: 218.03063g/mol
• Monoisotopic Mass: 218.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane

Introduction to 2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane (CAS No. 2168147-44-0)

2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane, identified by the Chemical Abstracts Service Number (CAS No.) 2168147-44-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This oxirane derivative, featuring a cyclopentylmethyl structure, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane consists of a cyclopentyl ring substituted with a bromomethyl group and an additional methyl group attached to the oxirane ring. This unique configuration makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the bromomethyl group enhances its reactivity, allowing for various chemical transformations that can be exploited in pharmaceutical synthesis.

In recent years, there has been growing interest in the applications of oxirane derivatives in medicinal chemistry. Oxiranes, also known as epoxides, are known for their ability to undergo ring-opening reactions under controlled conditions, making them useful in the formation of carbon-carbon bonds. The specific structure of 2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane allows for selective reactions that can be tailored to produce target molecules with high precision.

One of the most notable applications of this compound is in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel compounds with potential therapeutic properties. For instance, studies have shown that derivatives of oxiranes can be used to create inhibitors targeting specific biological pathways. The cyclopentyl moiety provides steric hindrance, which can be advantageous in designing molecules that interact selectively with biological targets.

The bromomethyl group on the cyclopentyl ring is particularly useful for introducing other functional groups through nucleophilic substitution reactions. This feature has been exploited in the development of libraries of compounds for high-throughput screening. Such libraries are essential in drug discovery pipelines, where large numbers of molecules are synthesized and tested for biological activity.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations, reducing the need for harsh conditions and improving yields. These innovations have made it possible to synthesize complex molecules more rapidly and cost-effectively.

The pharmaceutical industry has been particularly interested in oxirane derivatives due to their potential as prodrugs or drug intermediates. Prodrugs are inactive compounds that are converted into active drugs within the body, often improving bioavailability or reducing toxicity. The structural features of 2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane make it a promising candidate for such applications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Oxirane derivatives can be polymerized or incorporated into larger molecular frameworks, leading to materials with unique properties. These materials may find applications in coatings, adhesives, or even advanced biomedical devices.

The synthesis and handling of 2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane require careful consideration due to its reactivity. While it offers numerous opportunities for chemical innovation, proper safety protocols must be followed to ensure safe handling and storage. Researchers must be aware of potential side reactions and must optimize conditions to maximize yield while minimizing unwanted byproducts.

The ongoing research into oxirane derivatives continues to uncover new possibilities for their use in various fields. As synthetic methodologies improve and our understanding of their reactivity deepens, compounds like 2-[[1-(Bromomethyl)cyclopentyl]methyl]oxirane are likely to play an increasingly important role in both academic research and industrial applications.